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Compound of Interest

Compound Name: 1alpha-Hydroxy VD4

Cat. No.: B196346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1alpha-Hydroxyvitamin D4 (1α-OH VD4), a synthetic derivative of vitamin D, serves as a

precursor to the biologically active form of vitamin D4. Following administration, it undergoes

hydroxylation in the liver to become 1,25-dihydroxyvitamin D4, the active metabolite. This

metabolite then binds to the vitamin D receptor (VDR), a nuclear transcription factor, to

modulate the expression of numerous genes.[1] This signaling pathway is pivotal in regulating

a variety of cellular processes, including differentiation, proliferation, and apoptosis. In a

research context, 1α-OH VD4 is a valuable tool for investigating cellular differentiation

pathways, particularly in leukemia and other cancer cell lines, as well as in keratinocytes.[2][3]
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Property Value

Synonyms 1α-Hydroxyvitamin D4

CAS Number 143032-85-3

Molecular Formula C₂₈H₄₆O₂

Molecular Weight 414.66 g/mol

Solubility DMSO: ≥ 2.5 mg/mL

Storage
Store stock solutions at -20°C or -80°C,

protected from light.[2]

Preparation of Stock Solutions:

To prepare a stock solution, dissolve 1alpha-Hydroxy VD4 in DMSO. For example, to make a

10 mM stock solution, dissolve 4.15 mg of 1alpha-Hydroxy VD4 in 1 mL of DMSO. It is

recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles. When

stored at -20°C, the stock solution is stable for up to one month, and for up to six months when

stored at -80°C.

Mechanism of Action
1alpha-Hydroxy VD4 exerts its biological effects primarily through its conversion to the active

metabolite, 1,25-dihydroxyvitamin D4. This active form binds to the Vitamin D Receptor (VDR),

which then forms a heterodimer with the Retinoid X Receptor (RXR). This VDR-RXR complex

translocates to the nucleus and binds to specific DNA sequences known as Vitamin D

Response Elements (VDREs) in the promoter regions of target genes. This binding event

recruits co-activator or co-repressor proteins, leading to the transcriptional regulation of genes

involved in cell differentiation, proliferation, and other cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

